Cas no 2126160-76-5 (4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride)

• Product Name: 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride
• CAS No: 2126160-76-5
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 4639038
• Update Time: 2025-05-27

4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride

• Inchi： 1S/C9H15N3O.ClH/c1-7-6-11-8(12-7)9(10)2-4-13-5-3-9;/h6H,2-5,10H2,1H3,(H,11,12);1H
• InChI Key： JJFGSVYQCPTPBB-UHFFFAOYSA-N
• SMILES： NC1(C2=NC(C)=CN2)CCOCC1.Cl

Additional information on 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride

Recent Advances in the Study of 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine Dihydrochloride (CAS: 2126160-76-5)

The compound 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride (CAS: 2126160-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and oxane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary data suggest that 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride exhibits selective inhibition of certain kinases, which are critical in signal transduction processes. This selectivity makes it a candidate for further development as a targeted therapeutic agent.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed high-throughput screening and molecular docking techniques to explore the binding affinity of this compound with various protein targets. The results indicated a strong interaction with the active site of a specific kinase, suggesting potential applications in treating kinase-driven diseases such as cancer and autoimmune disorders. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another significant development is the exploration of 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride in combination therapies. Synergistic effects were observed when the compound was co-administered with existing chemotherapeutic agents, enhancing efficacy while reducing adverse effects. These findings open new avenues for combinatorial treatment strategies, particularly in resistant or refractory disease settings.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as optimal dosing, long-term safety, and resistance mechanisms need to be addressed in future studies. Ongoing research is also focusing on structural modifications to improve potency and reduce off-target effects.

In conclusion, 4-(4-methyl-1H-imidazol-2-yl)oxan-4-amine dihydrochloride (CAS: 2126160-76-5) represents a promising scaffold in medicinal chemistry, with potential applications across multiple therapeutic areas. Continued research and development efforts are essential to fully realize its clinical potential and address existing challenges.